Cas no 400748-04-1 ([1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo-)

• Product Name: [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo-
• CAS No: 400748-04-1
• MF: C₁₃H₉BrO
• MW: 261.113962888718
• CID: 5262045
• Update Time: 2025-07-25

[1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo-

• Inchi： 1S/C13H9BrO/c14-13-7-2-1-6-12(13)11-5-3-4-10(8-11)9-15/h1-9H
• InChI Key： QZQBJRBIGFMCJP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Br)=CC=CC(C=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo-

Recent Advances in the Study of [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo- (CAS: 400748-04-1) in Chemical Biology and Pharmaceutical Research

The compound [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo- (CAS: 400748-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This aromatic aldehyde, characterized by its biphenyl core and bromo-substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in the development of novel therapeutic agents, particularly in oncology and neurodegenerative diseases.

One of the most notable advancements involves the use of 400748-04-1 as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). Researchers have demonstrated that derivatives of this compound exhibit high affinity for specific protein domains, making them promising candidates for disrupting pathological PPIs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of inhibitors for the p53-MDM2 interaction, a critical target in cancer therapy.

In addition to its therapeutic potential, [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo- has been investigated for its utility in material science. Its unique electronic properties, attributed to the bromo-substitution, make it a valuable building block for organic semiconductors and luminescent materials. A recent study in Advanced Materials showcased its incorporation into π-conjugated systems, resulting in materials with enhanced charge transport properties for optoelectronic applications.

Methodologically, the synthesis and modification of 400748-04-1 have seen significant improvements. Novel catalytic approaches, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and yield of its derivatives. These advancements not only streamline the production process but also expand the structural diversity of accessible compounds, enabling more comprehensive structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and selectivity of derivatives derived from 400748-04-1. Ongoing research aims to address these limitations through rational design and high-throughput screening. Future directions may also explore its application in emerging fields such as targeted protein degradation and covalent inhibitor design.

In conclusion, [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo- (CAS: 400748-04-1) represents a multifaceted compound with broad implications in chemical biology and pharmaceutical research. Its continued exploration holds the potential to yield innovative solutions for unmet medical needs and advanced material applications.